Cas no 70661-28-8 (7,8-dimethyl-3,4-dihydro-2H-1,5-benzodioxepine-6,9-dione)

7,8-dimethyl-3,4-dihydro-2H-1,5-benzodioxepine-6,9-dione structure
70661-28-8 structure
Product Name:7,8-dimethyl-3,4-dihydro-2H-1,5-benzodioxepine-6,9-dione
CAS No:70661-28-8
MF:C11H12O4
MW:208.210583686829
CID:975462
PubChem ID:341020
Update Time:2025-04-19

7,8-dimethyl-3,4-dihydro-2H-1,5-benzodioxepine-6,9-dione Chemical and Physical Properties

Names and Identifiers

    • 7,8-dimethyl-3,4-dihydro-2H-1,5-benzodioxepine-6,9-dione
    • AC1L7T2R
    • AG-G-75974
    • CTK5D2775
    • NCI60_003458
    • NSC372390
    • NSC-372390
    • 2H-1,5-BENZODIOXEPIN-6,9-DIONE, 3,4-DIHYDRO-7,8-DIMETHYL-
    • UNII-CFG0931IY0
    • 70661-28-8
    • DTXSID20220945
    • CHEMBL1971418
    • NSC 372390
    • CFG0931IY0
    • Inchi: 1S/C11H12O4/c1-6-7(2)9(13)11-10(8(6)12)14-4-3-5-15-11/h3-5H2,1-2H3
    • InChI Key: YQLZSRJSXMDSRZ-UHFFFAOYSA-N
    • SMILES: O1CCCOC2C(C(C)=C(C)C(C1=2)=O)=O

Computed Properties

  • Exact Mass: 208.07356
  • Monoisotopic Mass: 208.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
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